Cas no 13633-26-6 (Benzene,3-buten-1-yn-1-yl-)

Benzene,3-buten-1-yn-1-yl- structure
Product name:Benzene,3-buten-1-yn-1-yl-
Benzene,3-buten-1-yn-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,3-buten-1-yn-1-yl-
- Benzene, 3-buten-1-ynyl- (9CI)
- but-3-en-1-ynylbenzene
- 3-buten-1-ynylbenzene
- BB 0305184
- 13633-26-6
- AKOS034832636
- phenylbutenyne
- DTXSID20451570
- (But-3-en-1-yn-1-yl)benzene
- but-3-en-1-ynyl-benzene
-
- Inchi: InChI=1S/C10H8/c1-2-3-7-10-8-5-4-6-9-10/h2,4-6,8-9H,1H2
- InChI Key: GDELZQKEFMWYKA-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1)#CC=C
Computed Properties
- Exact Mass: 128.06264
- Monoisotopic Mass: 128.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene,3-buten-1-yn-1-yl- Related Literature
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
-
Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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